A Comparative Guide to Pyrazole Inhibitors in Diverse Tumor Models

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*1-Methyl-3-(pyridin-4-YL)-1H-pyrazol-5-amine*
CAS No.:	*38965-47-8*
Cat. No.:	*B1416170*

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of the Pyrazole Scaffold in Oncology

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, has emerged as a "privileged scaffold" in medicinal chemistry. Its unique structural and electronic properties allow for versatile substitutions, leading to the development of highly potent and selective inhibitors of various oncogenic targets.[1][2] Pyrazole derivatives have demonstrated a broad spectrum of anticancer activities by targeting key players in tumor progression, including protein kinases and components of the cellular cytoskeleton.[3][4] Several FDA-approved drugs, such as Crizotinib and Pralsetinib for non-small cell lung cancer, feature a pyrazole core, underscoring its clinical significance.[5]

This guide will delve into a comparative analysis of pyrazole inhibitors targeting three critical classes of molecules in cancer biology: Cyclin-Dependent Kinases (CDKs), Receptor Tyrosine

© 2026 BenchChem. All rights reserved.

Kinases (RTKs) like EGFR and VEGFR, and tubulin. We will examine their performance in a range of tumor models, including leukemia, lung, breast, and colon cancer.

Comparative Efficacy of Pyrazole Inhibitors: An In Vitro Perspective

The cornerstone of preclinical drug evaluation lies in determining the cytotoxic and target-specific inhibitory potential of a compound. The half-maximal inhibitory concentration (IC50) and growth inhibition 50 (GI50) are critical metrics for this assessment. The following table summarizes the in vitro efficacy of selected pyrazole-based inhibitors across a panel of human cancer cell lines, offering a comparative snapshot of their potency and tumor model-specific activity.

© 2026 BenchChem. All rights reserved.

Inhibitor Class	Compound	Target(s)	Tumor Model (Cell Line)	IC50 / GI50 (μM)	Reference
CDK Inhibitors	Compound 9	CDK2	-	0.96	[6][7]
	Compound 4	CDK2	HCT-116 (Colon)	1.806	[6]
	Ribociclib (Standard)	CDK4/6	-	0.068 (CDK2)	[8]
	Compound 5	CDK2	HepG2 (Liver), MCF-7 (Breast)	13.14 (HepG2), 8.03 (MCF-7)	[9]
	Roscovitine (Standard)	CDKs	-	0.99 (CDK2)	[9]
EGFR/VEGFR Inhibitors	Compound 3	EGFR	-	0.06	[10]
	Compound 9	VEGFR-2	-	0.22	[10]
	Compound 12	EGFR/VEGFR-2	HepG2 (Liver)	IC50 < 0.71	[10]
	Erlotinib (Standard)	EGFR	HepG2 (Liver)	10.6	[10]
	Sorafenib (Standard)	VEGFR	HepG2 (Liver)	-	[10]
Tubulin Polymerization Inhibitors	Compound 5b	Tubulin	K562 (Leukemia), A549 (Lung)	0.021 (K562), 0.69 (A549)	[11]
	ABT-751 (Standard)	Tubulin	K562 (Leukemia), A549 (Lung)	More potent than ABT-751	[11]

© 2026 BenchChem. All rights reserved.


PTA-1	Tubulin	A549 (Lung), Jurkat (Leukemia)	0.17 (A549), 0.32 (Jurkat)	[12][13]	
Compound 6c	Tubulin	SK-MEL-28 (Melanoma)	3.46	[14]	
Other/Multi-Targeted	Celecoxib	COX-2	HCT116, HT-29 (Colon)	Enhances other chemotherapies	[15]
SGI-1776	PIM Kinases	Lung and Prostate (Preclinical)	-	[3]	

Expert Insights: The data clearly illustrates the broad applicability of pyrazole inhibitors across diverse tumor types. For instance, the tubulin inhibitor 5b demonstrates exceptional potency against leukemia (K562) and lung cancer (A549) cells, significantly outperforming the standard agent ABT-751.[11] In the realm of CDK inhibitors, several novel pyrazole derivatives show comparable or superior activity to the well-established inhibitor Roscovitine.[9] The dual EGFR/VEGFR-2 inhibitor 12 showcases the potential for multi-targeted therapy within a single molecule.[10] It is crucial to note that while some compounds exhibit broad-spectrum activity, others display a more selective profile, highlighting the importance of matching the inhibitor to the specific molecular drivers of a given tumor.

Mechanistic Insights: Visualizing the Action of Pyrazole Inhibitors

To comprehend the comparative efficacy of these inhibitors, it is essential to understand their mechanisms of action at a molecular level. The following diagrams illustrate the key signaling pathways and cellular processes targeted by the discussed pyrazole inhibitors.

© 2026 BenchChem. All rights reserved.




Click to download full resolution via product page

Figure 1: Mechanism of cell cycle arrest by pyrazole-based CDK2 inhibitors.

Causality Explained: CDK2, in complex with Cyclin E, is a critical regulator of the G1/S phase transition. It phosphorylates the retinoblastoma protein (Rb), causing it to release the transcription factor E2F. E2F then activates the transcription of genes necessary for DNA replication and S-phase entry. Pyrazole-based CDK2 inhibitors competitively bind to the ATP-binding pocket of CDK2, preventing the phosphorylation of Rb.[6][7] This maintains Rb in its active, E2F-bound state, thereby halting the cell cycle in the G1 phase and preventing tumor cell proliferation.[7]

© 2026 BenchChem. All rights reserved.




Click to download full resolution via product page

Figure 2: Inhibition of EGFR and VEGFR signaling pathways by pyrazole inhibitors.

© 2026 BenchChem. All rights reserved.

Causality Explained: The Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR) are key receptor tyrosine kinases that, upon ligand binding, activate downstream signaling cascades such as the PI3K/AKT and RAS/RAF/MEK/ERK pathways. These pathways are central to promoting cell proliferation, survival, and angiogenesis.[16] Pyrazole-based inhibitors targeting these receptors act as ATP-competitive inhibitors, blocking the kinase activity and thereby preventing the downstream signaling events that drive tumor growth and vascularization.[10][17]



Click to download full resolution via product page

Figure 3: Disruption of microtubule dynamics by pyrazole-based tubulin inhibitors.

Causality Explained: Microtubules are dynamic polymers of α- and β-tubulin dimers that are essential for forming the mitotic spindle during cell division.[18] Pyrazole-based tubulin

© 2026 BenchChem. All rights reserved.

inhibitors often bind to the colchicine-binding site on β-tubulin.[18] This binding prevents the polymerization of tubulin dimers into microtubules, disrupting the formation of a functional mitotic spindle.[14] The cell is consequently arrested in the G2/M phase of the cell cycle, leading to the induction of apoptosis.[12]

In Vivo Efficacy: From Cell Lines to Xenograft Models

While in vitro assays provide valuable data on potency, in vivo studies are critical for evaluating the therapeutic potential of an inhibitor in a more complex biological system. Subcutaneous xenograft models, where human tumor cells are implanted in immunodeficient mice, are a standard for assessing anti-tumor efficacy.[19]

Several pyrazole derivatives have demonstrated significant in vivo activity. For instance, a dual CDK and histone deacetylase (HDAC) inhibitor, compound 27, when administered to nude mice with HCT116 colorectal cancer xenografts, reduced tumor size by 37% and 51% at doses of 12.5 and 25 mg/kg, respectively.[20] Furthermore, certain pyrazole derivatives have shown the ability to inhibit KRAS-mutant lung tumor growth in xenografts, leading to a significant increase in overall survival with no apparent toxicity.[16] Another pyrazole compound, FWJ-D5, demonstrated a significant reduction in tumor volume in a leukemia xenograft mouse model.[21] The 4-aminopyrazole derivative IV has also been reported as a potent antitumor agent in in vivo models of human colorectal and ovarian carcinomas.[5]

These findings underscore the translational potential of pyrazole inhibitors from in vitro to in vivo settings and highlight their promise for clinical development.

Experimental Protocols: Ensuring Reproducibility and Scientific Rigor

The trustworthiness of experimental data hinges on the robustness and clarity of the methodologies employed. Below are detailed, step-by-step protocols for key assays used in the comparative evaluation of pyrazole inhibitors.

In Vitro Cytotoxicity Assessment: MTT Assay

© 2026 BenchChem. All rights reserved.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.

Protocol:

- Cell Seeding: Plate cancer cells in a 96-well microplate at a density of 1 x 10^4 cells per well in 100 µL of complete culture medium (e.g., RPMI-1640 with 10% FBS).[9][13] Incubate overnight under standard cell culture conditions (37°C, 5% CO2).[9]
- Compound Treatment: Prepare serial dilutions of the pyrazole inhibitors in the appropriate vehicle (e.g., DMSO). Treat the cells with varying concentrations of the compounds and incubate for a specified period (e.g., 48 or 72 hours).[9][13]
- MTT Addition: Following incubation, add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C in the dark.[9]
- Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[9]
- Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[9]
- Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Use a non-linear regression model to determine the IC50 or GI50 value.[9]

Tubulin Polymerization Inhibition Assay

This cell-free assay directly measures the effect of a compound on the polymerization of purified tubulin into microtubules.

Protocol:

- Reagent Preparation: Use a commercially available tubulin polymerization assay kit (e.g., from Cytoskeleton, Inc.).[13] Reconstitute lyophilized tubulin protein and prepare the tubulin polymerization buffer as per the manufacturer's instructions.[13]
- Assay Setup: Pre-warm a 96-well plate to 37°C.[13] Add the pyrazole inhibitor at various concentrations to the wells.

© 2026 BenchChem. All rights reserved.

- Initiation of Polymerization: Add the tubulin solution to the wells to initiate polymerization.[13]
- Fluorescence Monitoring: Measure the fluorescence intensity at regular intervals (e.g., every 60 seconds for 60 minutes) using a fluorescence plate reader.[11] The incorporation of a fluorescent reporter into the growing microtubules results in an increase in fluorescence.
- Data Analysis: Plot the fluorescence intensity over time. A decrease in the rate and extent of fluorescence increase in the presence of the inhibitor indicates inhibition of tubulin polymerization. Calculate the IC50 value for tubulin polymerization inhibition.[11]

In Vivo Xenograft Tumor Model

This protocol outlines a general procedure for establishing and evaluating the efficacy of pyrazole inhibitors in a subcutaneous xenograft model.

Protocol:

- Cell Preparation: Culture the desired human cancer cell line (e.g., HCT116, A549) to log phase. Harvest and resuspend the cells in a suitable medium (e.g., PBS or Matrigel).
- Tumor Implantation: Subcutaneously inject the cell suspension (e.g., 5 x 10^6 cells) into the flank of immunodeficient mice (e.g., athymic nude or SCID mice).[19]
- Tumor Growth and Randomization: Monitor tumor growth regularly using calipers. Once the tumors reach a palpable size (e.g., 100-200 mm^3), randomize the mice into treatment and control groups.
- Compound Administration: Administer the pyrazole inhibitor via the desired route (e.g., oral gavage, intraperitoneal injection) at specified doses and schedules.[16][20] The control group receives the vehicle.
- Efficacy Assessment: Measure tumor volume and body weight regularly throughout the study.[16]
- Endpoint and Analysis: At the end of the study (or when tumors reach a predetermined size), euthanize the mice and excise the tumors for further analysis (e.g., weight, histology,

© 2026 BenchChem. All rights reserved.

biomarker analysis). Calculate the tumor growth inhibition (TGI) for each treatment group compared to the control.



Click to download full resolution via product page

Figure 4: General workflow for an in vivo xenograft study.

Conclusion and Future Perspectives

This comparative guide has highlighted the significant potential of pyrazole-based inhibitors as a versatile class of anticancer agents. Their efficacy across a wide range of tumor models, targeting diverse and critical oncogenic pathways, is well-documented. The provided experimental data and detailed protocols serve as a valuable resource for researchers in the field.

Future research should focus on several key areas. Firstly, the development of pyrazole inhibitors with improved selectivity for specific kinase isoforms will be crucial to minimize off-target effects and enhance the therapeutic window. Secondly, combination therapies, where pyrazole inhibitors are used in conjunction with other anticancer agents, hold great promise for overcoming drug resistance.[15] For instance, combining a pyrazole-based CDK inhibitor with a checkpoint inhibitor could yield synergistic effects. Finally, the identification of predictive biomarkers will be essential for patient stratification and the successful clinical translation of these promising compounds.

The continued exploration of the pyrazole scaffold, guided by robust preclinical comparative studies as outlined in this guide, will undoubtedly pave the way for the next generation of targeted cancer therapies.

References

- Pyrazoles as anticancer agents: Recent advances. SRR Publications. Available at: [Link]
- Heterocycles in Breast Cancer Treatment: The Use of Pyrazole Derivatives. (2022-10-25). Available at: [Link]

© 2026 BenchChem. All rights reserved.

- Kinetic Characterization of Novel Pyrazole TGF-β Receptor I Kinase Inhibitors and Their Blockade of the Epithelial−Mesenchymal Transition. ACS Publications. Available at: [Link]
- Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (2023-08-04). MDPI. Available at: [Link]
- Structure-based design and pharmacological profiling of functionalized pyrazoles targeting lung cancer pathways. Arabian Journal of Chemistry. Available at: [Link]
- Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. Eco-Vector Journals Portal. Available at: [Link]
- A Novel Pyrazole Exhibits Potent Anticancer Cytotoxicity via Apoptosis, Cell Cycle Arrest, and the Inhibition of Tubulin Polymerization in Triple-Negative Breast Cancer Cells. (2024-07-20). MDPI. Available at: [Link]
- A Novel Pyrazole Exhibits Potent Anticancer Cytotoxicity via Apoptosis, Cell Cycle Arrest, and the Inhibition of Tubulin Polymerization in Triple-Negative Breast Cancer Cells. (2024-07-20). National Institutes of Health. Available at: [Link]
- Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study. (2024-10-29). RSC Publishing. Available at: [Link]
- Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study. (2024-10-29). RSC Publishing. Available at: [Link]
- Design, synthesis and in vitro cytotoxicity evaluation of indolo–pyrazoles grafted with thiazolidinone as tubulin polymerization inhibitors. National Institutes of Health. Available at: [Link]
- Heterocycles in Breast Cancer Treatment: The Use of Pyrazole Derivatives. National Institutes of Health. Available at: [Link]
- Pyrazole Derivatives for the Treatment of Lung Cancer Tumors. (2023-11-20). Available at: [Link]

© 2026 BenchChem. All rights reserved.

- In vivo evaluation of novel synthetic pyrazolones as CDK9 inhibitors with enhanced pharmacokinetic properties. (2024-11-12). National Institutes of Health. Available at: [Link]
- Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. (2025-03-20). National Institutes of Health. Available at: [Link]
- New pyrimidine and pyrazole-based compounds as potential EGFR inhibitors: Synthesis, anticancer, antimicrobial evaluation and computational studies. (2021-06-10). National Institutes of Health. Available at: [Link]
- Design, synthesis, and bioevaluation of pyrazole-containing tubulin polymerisation inhibitors based on conformational constraint strategy. (2025-09-23). Available at: [Link]
- Celecoxib in oncology: targeting the COX-2/PGE2 axis to reprogram the tumor immune microenvironment and enhance multimodal therapy. Available at: [Link]
- Identification of pyrazole scaffold inhibitors targeting cyclin-dependent kinase 8 for potential use in pulmonary fibrosis. National Institutes of Health. Available at: [Link]
- Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. ACS Publications. Available at: [Link]
- Synthesis and Characterization of Celecoxib Derivatives as Possible Anti-Inflammatory, Analgesic, Antioxidant, Anticancer and Anti-HCV Agents. MDPI. Available at: [Link]
- Best Practices for Preclinical In Vivo Testing of Cancer Nanomedicines. (2020-05-04). National Institutes of Health. Available at: [Link]
- Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors. Available at: [Link]
- Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities. (2025-11-26). RSC Publishing. Available at: [Link]
- Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. (2022-12-07). National Institutes of Health. Available at: [Link]

© 2026 BenchChem. All rights reserved.

- Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. (2021-09-29). MDPI. Available at: [Link]
- Design, Synthesis, Molecular Docking, and Biological Evaluation of Pyrazole Hybrid Chalcone Conjugates as Potential Anticancer Agents and Tubulin Polymerization Inhibitors. (2022-02-24). MDPI. Available at: [Link]
- Interaction of celecoxib with different anti-cancer drugs is antagonistic in breast but not in other cancer cells. (2011-09-15). National Institutes of Health. Available at: [Link]
- Cytotoxic Activity against A549 Human Lung Cancer Cells and ADMET Analysis of New Pyrazole Derivatives. MDPI. Available at: [Link]
- New Anticancer Agents: In Vitro and In Vivo Evaluation. Available at: [Link]
- Synthesis and Anticancer Activities of Pyrazole–Thiadiazole-Based EGFR Inhibitors. ACS Publications. Available at: [Link]
- Advancing EGFR-targeted anticancer strategies: the potential of thiazole, pyrazole, and thiazole–pyrazole hybrids. ResearchGate. Available at: [Link]
- Discovery of Phenylpyrazole Derivatives as a New Class of Selective Inhibitors of MCL-1 with Antitumor Activity. (2024-06-13). ACS Publications. Available at: [Link]
- In vivo screening models of anticancer drugs. (2018-10-07). ResearchGate. Available at: [Link]
- Celecoxib: Antiangiogenic and Antitumoral Action. Available at: [Link]
- Advances in Pyrazole Based Scaffold as Cyclin-dependent Kinase 2 Inhibitors for the Treatment of Cancer. National Institutes of Health. Available at: [Link]
- Pyrazole-containing kinase inhibitors targeting PI3K/AKT and MARK/ERK.... ResearchGate. Available at: [Link]
- Reported examples of pyrazoles as anticancer agents with different.... ResearchGate. Available at: [Link]

© 2026 BenchChem. All rights reserved.

- Inhibition of tubulin polymerization evaluated by cell-free tubulin.... ResearchGate. Available at: [Link]
- EGFR inhibitors synthesis and biological assessment. Dove Medical Press. Available at: [Link]
- Exploiting Zebrafish Xenografts for Testing the in vivo Antitumorigenic Activity of Microcin E492 Against Human Colorectal Cancer Cells. Frontiers. Available at: [Link]
- Selective COX-2 inhibitors as anticancer agents: a patent review (2014-2018). (2019-05-27). Available at: [Link]
- CDK2 and CDK9 inhibitory activity (IC 50, μM) for 9a, 14g and ribociclib.. ResearchGate. Available at: [Link]
- Recent Advances of Tubulin Inhibitors Targeting the Colchicine Binding Site for Cancer Therapy. MDPI. Available at: [Link]
- In vivo Methods for Preclinical Screening of Anticancer Drugs. International Journal of Pharmacy and Biological Sciences. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. eurekaselect.com [eurekaselect.com]
- 2. Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents [mdpi.com]
- 4. Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets - Cetin - Combinatorial Chemistry & High Throughput Screening [journals.eco-vector.com]

© 2026 BenchChem. All rights reserved.

- 5. In vivo evaluation of novel synthetic pyrazolones as CDK9 inhibitors with enhanced pharmacokinetic properties - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study - RSC Advances (RSC Publishing) DOI:10.1039/D4RA06500J [pubs.rsc.org]
- 7. Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study - RSC Advances (RSC Publishing) [pubs.rsc.org]
- 8. researchgate.net [researchgate.net]
- 9. Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities - RSC Advances (RSC Publishing) DOI:10.1039/D5RA05212B [pubs.rsc.org]
- 10. Frontiers | Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors [frontiersin.org]
- 11. srrjournals.com [srrjournals.com]
- 12. mdpi.com [mdpi.com]
- 13. A Novel Pyrazole Exhibits Potent Anticancer Cytotoxicity via Apoptosis, Cell Cycle Arrest, and the Inhibition of Tubulin Polymerization in Triple-Negative Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
- 14. Design, synthesis and in vitro cytotoxicity evaluation of indolo–pyrazoles grafted with thiazolidinone as tubulin polymerization inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 15. Celecoxib in oncology: targeting the COX-2/PGE2 axis to reprogram the tumor immune microenvironment and enhance multimodal therapy - PMC [pmc.ncbi.nlm.nih.gov]
- 16. Technology - Pyrazole Derivatives for the Treatment of Lung Cancer Tumors [upenn.technologypublisher.com]
- 17. New pyrimidine and pyrazole-based compounds as potential EGFR inhibitors: Synthesis, anticancer, antimicrobial evaluation and computational studies - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. Design, Synthesis, Molecular Docking, and Biological Evaluation of Pyrazole Hybrid Chalcone Conjugates as Potential Anticancer Agents and Tubulin Polymerization Inhibitors [mdpi.com]
- 19. Best Practices for Preclinical In Vivo Testing of Cancer Nanomedicines - PMC [pmc.ncbi.nlm.nih.gov]
- 20. mdpi.com [mdpi.com]

© 2026 BenchChem. All rights reserved.

- 21. pubs.acs.org [pubs.acs.org]
- To cite this document: BenchChem. [A Comparative Guide to Pyrazole Inhibitors in Diverse Tumor Models]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1416170/docs#a-comparative-guide-to-pyrazole-inhibitors-in-diverse-tumor-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.